Cas no 1105195-01-4 (N-[2-(dimethylamino)ethyl]-6-ethyl-1,3-benzothiazol-2-amine)

• Product Name: N-[2-(dimethylamino)ethyl]-6-ethyl-1,3-benzothiazol-2-amine
• CAS No: 1105195-01-4
• MF: C₁₃H₁₉N₃S
• MW: 249.375061273575
• MDL: MFCD11986978
• CID: 4680190
• PubChem ID: 33679955
• Update Time: 2025-10-28

N-[2-(dimethylamino)ethyl]-6-ethyl-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N'-(6-ethyl-1,3-benzothiazol-2-yl)-N,N-dimethylethane-1,2-diamine
• {2-[(6-ethyl-1,3-benzothiazol-2-yl)amino]ethyl}dimethylamine
• N-[2-(dimethylamino)ethyl]-6-ethyl-1,3-benzothiazol-2-amine

• MDL： MFCD11986978
• Inchi： 1S/C13H19N3S/c1-4-10-5-6-11-12(9-10)17-13(15-11)14-7-8-16(2)3/h5-6,9H,4,7-8H2,1-3H3,(H,14,15)
• InChI Key： GZYYHQKBUBAISJ-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC(CC)=CC1=2)NCCN(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 235
• Topological Polar Surface Area: 56.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-[2-(dimethylamino)ethyl]-6-ethyl-1,3-benzothiazol-2-amine

Comprehensive Overview of N-[2-(dimethylamino)ethyl]-6-ethyl-1,3-benzothiazol-2-amine (CAS No. 1105195-01-4)

N-[2-(dimethylamino)ethyl]-6-ethyl-1,3-benzothiazol-2-amine (CAS No. 1105195-01-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to in scientific literature for its unique structural properties, belongs to the benzothiazole family, a class of heterocyclic compounds known for their diverse biological activities. Researchers and industry professionals frequently search for information on its synthesis, applications, and potential benefits, making it a topic of interest in modern chemical studies.

The molecular structure of N-[2-(dimethylamino)ethyl]-6-ethyl-1,3-benzothiazol-2-amine features a benzothiazole core substituted with an ethyl group at the 6-position and a dimethylaminoethylamine side chain at the 2-position. This configuration imparts unique physicochemical properties, such as moderate solubility in polar organic solvents and stability under standard laboratory conditions. Its CAS number, 1105195-01-4, is a critical identifier for researchers looking to procure or study this compound, ensuring accuracy in chemical databases and regulatory documentation.

One of the most searched topics related to this compound is its potential pharmaceutical applications. The benzothiazole scaffold is widely recognized for its role in drug discovery, particularly in the development of antimicrobial, anticancer, and anti-inflammatory agents. Researchers are exploring whether N-[2-(dimethylamino)ethyl]-6-ethyl-1,3-benzothiazol-2-amine could serve as a precursor or active moiety in novel therapeutics. Its structural similarity to other bioactive benzothiazole derivatives makes it a promising candidate for further investigation.

In addition to its pharmaceutical potential, this compound is also of interest in material science. The benzothiazole ring system is known to contribute to the optical and electronic properties of organic materials, which could be leveraged in the development of sensors, dyes, or conductive polymers. Scientists are particularly curious about how the ethyl and dimethylaminoethyl substituents influence these properties, as modifications to the side chains can significantly alter material performance.

The synthesis of N-[2-(dimethylamino)ethyl]-6-ethyl-1,3-benzothiazol-2-amine typically involves multi-step organic reactions, including condensation and alkylation processes. Detailed synthetic protocols are often sought after by chemists aiming to reproduce or modify the compound for specific applications. Optimizing yield and purity is a common challenge, and discussions around scalable synthesis methods are prevalent in academic and industrial forums.

Another trending topic is the analytical characterization of this compound. Techniques such as NMR spectroscopy, mass spectrometry, and HPLC are essential for confirming its structure and assessing purity. Researchers frequently inquire about reference spectra or chromatographic conditions suitable for analyzing N-[2-(dimethylamino)ethyl]-6-ethyl-1,3-benzothiazol-2-amine, highlighting the need for reliable analytical data in peer-reviewed studies.

From a commercial perspective, the demand for high-purity N-[2-(dimethylamino)ethyl]-6-ethyl-1,3-benzothiazol-2-amine is driven by both academic and industrial sectors. Suppliers and manufacturers often list this compound under its CAS number (1105195-01-4) to facilitate precise identification. Pricing, availability, and custom synthesis services are frequently searched terms, reflecting the compound's niche but growing market.

Environmental and safety considerations are also key points of discussion. While N-[2-(dimethylamino)ethyl]-6-ethyl-1,3-benzothiazol-2-amine is not classified as a hazardous substance under major regulatory frameworks, proper handling and disposal practices are still emphasized in laboratory settings. Researchers often seek guidance on material safety data sheets (MSDS) and best practices for storage to ensure compliance with occupational health standards.

In summary, N-[2-(dimethylamino)ethyl]-6-ethyl-1,3-benzothiazol-2-amine (CAS No. 1105195-01-4) represents a versatile and intriguing compound with broad relevance in pharmaceutical research and material science. Its unique structure, combined with the growing body of research on benzothiazole derivatives, positions it as a valuable subject for ongoing scientific exploration. As interest in tailored organic compounds continues to rise, this molecule is likely to remain a focal point for innovation and application development.